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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane

CAS No.: 3457-57-6

Cat. No.: B15789741

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The reaction of alkenes with nitrogen dioxide (NO₂) is a fundamental process in organic

chemistry with implications in atmospheric chemistry, industrial synthesis, and as a potential

route for the formation of nitro-alkene functionalities in drug development. Nitrogen dioxide

exists in equilibrium with its dimer, dinitrogen tetroxide (N₂O₄), and both species can act as

reactants, leading to a variety of products through different mechanisms. This document

provides detailed application notes and protocols for the reaction of 2-methyl-1-butene with

nitrogen dioxide, including potential reaction pathways, expected products, and generalized

experimental procedures.

Reaction Mechanisms and Pathways
The reaction of 2-methyl-1-butene with nitrogen dioxide can proceed through two primary

competitive pathways: electrophilic/radical addition to the double bond and allylic hydrogen

abstraction. The predominant pathway is highly dependent on the concentration of nitrogen

dioxide.
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Addition Pathway: At higher concentrations of nitrogen dioxide, the reaction is expected to

proceed primarily through an addition mechanism. This can occur via a radical or an

electrophilic pathway. In the electrophilic addition, the more stable tertiary carbocation is

formed at the C2 position, followed by nucleophilic attack by a nitro group. In the radical

pathway, a radical addition to the double bond forms the more stable tertiary radical, which

then reacts with another nitrogen dioxide molecule.

Allylic Hydrogen Abstraction Pathway: At lower concentrations of nitrogen dioxide (e.g.,

below 100 ppm), the reaction favors the abstraction of an allylic hydrogen atom.[1] This

results in the formation of a resonance-stabilized allylic radical, which can then react with a

second molecule of nitrogen dioxide.

The following diagram illustrates the key intermediates and products of these pathways.
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Caption: Reaction pathways of 2-methyl-1-butene with nitrogen dioxide.

Expected Products and Characterization
Based on the reaction mechanisms, a mixture of products is anticipated. The table below

summarizes the expected major products and their key characteristics.
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Product Name Chemical Structure
Molar Mass ( g/mol
)

Expected
Spectroscopic Data

2-Methyl-1,2-

dinitrobutane

CH₃CH₂(C(NO₂)CH₃)

CH₂NO₂
162.14

¹H NMR: Distinct

signals for the methyl,

ethyl, and methylene

protons. ¹³C NMR:

Signals for the

quaternary carbon

attached to a nitro

group, and other

aliphatic carbons. IR

(cm⁻¹): Strong

absorptions around

1550 and 1370

(asymmetric and

symmetric NO₂

stretching).

2-Methyl-1-nitro-2-

butanol

CH₃CH₂(C(OH)CH₃)C

H₂NO₂
147.16

¹H NMR: Presence of

a hydroxyl proton

signal (broad singlet),

along with signals for

the alkyl groups. ¹³C

NMR: A signal for the

carbon bearing the

hydroxyl group. IR

(cm⁻¹): Broad O-H

stretch around 3400,

in addition to NO₂

stretches.

2-Methyl-1-nitro-2-

nitritobutane

CH₃CH₂(C(ONO)CH₃)

CH₂NO₂

178.14 ¹H NMR: Similar to the

dinitro compound, but

with different chemical

shifts due to the nitrite

group. IR (cm⁻¹):

Characteristic N=O

stretch for the nitrite
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group around 1650-

1680, in addition to

NO₂ stretches.

2-Methyl-3-nitro-1-

butene

CH₂=C(CH₃)CH(NO₂)

CH₃
115.13

¹H NMR: Signals for

vinylic protons, and a

methine proton

adjacent to the nitro

group. IR (cm⁻¹): C=C

stretch around 1640,

in addition to NO₂

stretches.

Experimental Protocols
The following are generalized protocols for the reaction of 2-methyl-1-butene with nitrogen

dioxide under different conditions, leading to different product distributions.

Protocol 1: Synthesis of Addition Products (High NO₂
Concentration)
This protocol is designed to favor the formation of addition products such as 2-methyl-1,2-

dinitrobutane.

Materials:

2-Methyl-1-butene (≥98%)

Dinitrogen tetroxide (or a source of nitrogen dioxide)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask
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Dropping funnel

Magnetic stirrer

Ice bath

Rotary evaporator

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, dissolve 2-methyl-1-butene (e.g., 0.1 mol) in 100 mL of

anhydrous diethyl ether.

Cool the flask to 0 °C using an ice bath.

Slowly add a solution of dinitrogen tetroxide (e.g., 0.12 mol) in diethyl ether to the stirred

solution of the alkene over a period of 30-60 minutes. Maintain the temperature below 5 °C

throughout the addition.

After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2

hours.

Slowly add 50 mL of cold water to quench the reaction, followed by 50 mL of 5% sodium

bicarbonate solution to neutralize any acidic byproducts.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.
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The resulting crude product can be purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient.

Protocol 2: Synthesis of Allylic Substitution Product
(Low NO₂ Concentration)
This protocol is designed to favor the formation of the allylic substitution product, 2-methyl-3-

nitro-1-butene.

Materials:

2-Methyl-1-butene (≥98%)

Nitrogen dioxide gas (low concentration, e.g., in an inert gas stream)

Anhydrous non-polar solvent (e.g., hexane or carbon tetrachloride)

Gas dispersion tube

Reaction vessel with a gas inlet and outlet

Magnetic stirrer

Analytical instrumentation for monitoring the reaction (e.g., GC-MS)

Procedure:

In a reaction vessel, prepare a dilute solution of 2-methyl-1-butene in the chosen anhydrous

solvent.

Bubble a stream of nitrogen gas containing a low concentration of nitrogen dioxide (e.g.,

<100 ppm) through the solution at room temperature with vigorous stirring.

Monitor the progress of the reaction by periodically taking aliquots and analyzing them by

GC-MS.

Once the desired conversion is achieved, stop the gas flow and purge the solution with

nitrogen to remove any unreacted nitrogen dioxide.
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The solvent can be carefully removed under reduced pressure.

The product mixture can be analyzed and purified by preparative gas chromatography or

fractional distillation.

Experimental Workflow
The following diagram outlines the general workflow for the synthesis and analysis of the

reaction products.

Start: 2-Methyl-1-butene
+ NO₂/N₂O₄

Reaction in
Appropriate Solvent

Aqueous Workup
(Quenching, Neutralization,

Extraction)

Drying of Organic Phase

Solvent Removal
(Rotary Evaporation)

Purification
(Column Chromatography,

Distillation, or Prep-GC)

Product Characterization
(NMR, IR, MS)
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Caption: General experimental workflow.

Safety Precautions
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Nitrogen dioxide and dinitrogen tetroxide are highly toxic and corrosive. All manipulations

should be carried out in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Reactions involving nitrogen dioxide can be exothermic. Proper temperature control is

crucial.

Organic solvents are flammable. Avoid open flames and sources of ignition.

These protocols and notes provide a comprehensive guide for researchers interested in the

reaction of 2-methyl-1-butene with nitrogen dioxide. The specific conditions may require

optimization depending on the desired product and available equipment. Careful monitoring

and characterization are essential for successful outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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